Cas no 88599-36-4 (Benzoic acid, 5-chloro-2-hydroxy-, 2-chlorophenyl ester)
88599-36-4 structure
Product Name:Benzoic acid, 5-chloro-2-hydroxy-, 2-chlorophenyl ester
CAS No:88599-36-4
MF:C13H8Cl2O3
MW:283.106822013855
CID:627435
PubChem ID:71318938
Update Time:2025-04-19
Benzoic acid, 5-chloro-2-hydroxy-, 2-chlorophenyl ester Chemical and Physical Properties
Names and Identifiers
-
- Benzoic acid, 5-chloro-2-hydroxy-, 2-chlorophenyl ester
- (2-chlorophenyl) 5-chloro-2-hydroxybenzoate
- 2-Chlorophenyl 5-chloro-2-hydroxybenzoate
- 88599-36-4
- DTXSID70748987
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- Inchi: 1S/C13H8Cl2O3/c14-8-5-6-11(16)9(7-8)13(17)18-12-4-2-1-3-10(12)15/h1-7,16H
- InChI Key: QQXRSLRYNPEQEF-UHFFFAOYSA-N
- SMILES: ClC1C=CC(=C(C(=O)OC2C=CC=CC=2Cl)C=1)O
Computed Properties
- Exact Mass: 281.9850495g/mol
- Monoisotopic Mass: 281.9850495g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 18
- Rotatable Bond Count: 3
- Complexity: 298
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 5
- Topological Polar Surface Area: 46.5Ų
Benzoic acid, 5-chloro-2-hydroxy-, 2-chlorophenyl ester Related Literature
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Chongyang Zhu,Xiaojia Bian,Xin Jia,Ning Tang,Yongqiang Cheng Food Funct., 2020,11, 10635-10644
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Jieun Kim,Han-Saem Park,Tae-Hee Kim,Sung Yeol Kim,Hyun-Kon Song Phys. Chem. Chem. Phys., 2014,16, 5295-5300
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Ravi Kumar Yadav,R. Govindaraj Phys. Chem. Chem. Phys., 2020,22, 26876-26886
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S. Amaresh,K. Karthikeyan,K. J. Kim,Y. S. Lee RSC Adv., 2014,4, 23107-23115
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James D. Kirkham,Patrick M. Delaney,George J. Ellames,Eleanor C. Row,Joseph P. A. Harrity Chem. Commun., 2010,46, 5154-5156
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